Cas no 17436-90-7 (Magnesium, bis(pentafluorophenyl)- (8CI,9CI))

Magnesium, bis(pentafluorophenyl)- (8CI,9CI) structure
17436-90-7 structure
Magnesium, bis(pentafluorophenyl)- (8CI,9CI)
17436-90-7
C12F10Mg
358.41743850708
2923685

Magnesium, bis(pentafluorophenyl)- (8CI,9CI) Properties

Names and Identifiers

    • Magnesium, bis(pentafluorophenyl)- (8CI,9CI)
    • OXRYAHMPHPURAO-UHFFFAOYSA-N
    • 1S/2C6F5.Mg/c2*7-2-1-3(8)5(10)6(11)4(2)9;
    • [Mg](C1C(=C(F)C(F)=C(F)C=1F)F)C1C(=C(F)C(F)=C(F)C=1F)F

Magnesium, bis(pentafluorophenyl)- (8CI,9CI) Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Phenylmagnesium bromide Solvents: Diethyl ether ;  3 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Ethylmagnesium bromide Solvents: Diethyl ether ;  2 h, 22 °C
Reference
Preparation of heptafluoronaphthyllithiums and -magnesiums: An unexpected difference in the reactivity of isomers C10F7H and C10F7Br towards organolithium and organomagnesium compounds
Shmakov, Mikhail M.; et al, Journal of Organometallic Chemistry, 2019, 899,

Synthetic Circuit 3

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Method of producing pentafluorophenylmagnesium derivatives using pentafluorobenzene
, European Patent Organization, , ,

Synthetic Circuit 4

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  3 h, 22 °C
2.1 Reagents: Phenylmagnesium bromide Solvents: Diethyl ether ;  3 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Synthetic Circuit 5

Reaction Conditions
1.1 Solvents: Diethyl ether ;  3 h, 22 °C
2.1 Reagents: Phenylmagnesium bromide Solvents: Diethyl ether ;  3 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Synthetic Circuit 6

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ;  5 h, 22 °C
2.1 Solvents: Diethyl ether ;  3 h, 22 °C
3.1 Reagents: Phenylmagnesium bromide Solvents: Diethyl ether ;  3 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Synthetic Circuit 7

Reaction Conditions
1.1 Solvents: Diethyl ether ;  3 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Ethylmagnesium bromide Solvents: Diethyl ether ;  18 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Synthetic Circuit 9

Reaction Conditions
1.1 Solvents: Diethyl ether ;  5 h, 22 °C
Reference
Transmetalation of Pentafluorophenylmercury Derivatives with Organylmagnesium Bromides
Bardin, V. V., Russian Journal of General Chemistry, 2019, 89(7), 1406-1408

Magnesium, bis(pentafluorophenyl)- (8CI,9CI) Raw materials

Magnesium, bis(pentafluorophenyl)- (8CI,9CI) Preparation Products

Magnesium, bis(pentafluorophenyl)- (8CI,9CI) Related Literature

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